Cas no 1156268-64-2 (2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid)

• Product Name: 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid
• CAS No: 1156268-64-2
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD11936813
• CID: 2159506
• PubChem ID: 39243310
• Update Time: 2025-05-25

2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• [(3-Chloro-benzyl)-methyl-amino]-acetic acid
• 2-((3-Chlorobenzyl)(methyl)amino)acetic acid
• AM90757
• [(3-chlorobenzyl)methylamino]acetic acid
• 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid

• MDL： MFCD11936813
• Inchi： 1S/C10H12ClNO2/c1-12(7-10(13)14)6-8-3-2-4-9(11)5-8/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： RHAYBFIPXOYCFN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Topological Polar Surface Area: 40.5

Additional information on 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid

Comprehensive Overview of 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid (CAS No. 1156268-64-2)

2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid, identified by its CAS number 1156268-64-2, is a specialized organic compound with significant applications in pharmaceutical and biochemical research. This compound belongs to the class of amino acid derivatives, characterized by its unique structural framework featuring a 3-chlorophenyl group and a methylaminoacetic acid moiety. Its molecular formula and precise structure make it a subject of interest for researchers exploring drug discovery, enzyme inhibition, and metabolic pathway modulation.

The growing demand for targeted therapeutics and precision medicine has heightened interest in compounds like 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid. Recent trends in AI-driven drug design and computational chemistry have further spotlighted its potential, as researchers leverage machine learning to predict its interactions with biological targets. Frequently searched terms such as "amino acid derivatives in drug development" and "CAS 1156268-64-2 applications" reflect the compound's relevance in contemporary scientific discourse.

From a synthetic perspective, 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid is synthesized through a multi-step process involving alkylation and carboxylation reactions. Its chlorophenyl group enhances lipophilicity, a property critical for improving bioavailability in drug formulations. This aligns with current industry focus on enhanced drug delivery systems, a topic frequently queried in search engines like "how to improve drug solubility" and "role of chlorophenyl in pharmaceuticals."

In biochemical assays, this compound has shown promise as a modulator of neurotransmitter activity, particularly in studies related to neurological disorders. Its ability to interact with G-protein-coupled receptors (GPCRs) has spurred investigations into its potential for treating conditions like Parkinson's disease and depression. These applications resonate with popular search queries such as "new treatments for neurological diseases" and "GPCR-targeted drugs," underscoring its therapeutic relevance.

Quality control and analytical characterization of CAS 1156268-64-2 are paramount for ensuring its efficacy in research. Techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its purity and structural integrity. This emphasis on analytical validation addresses common user concerns like "how to test compound purity" and "HPLC methods for amino acid derivatives," enhancing the article's practical utility.

Environmental and safety considerations are also critical when handling 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid. While not classified as hazardous, proper laboratory protocols must be followed to minimize risks. This aligns with increasing public interest in "safe chemical handling practices" and "green chemistry alternatives," topics frequently explored in academic and industrial settings.

In summary, 2-{(3-chlorophenyl)methyl(methyl)amino}acetic acid (CAS 1156268-64-2) represents a versatile compound with broad applications in pharmaceutical research and biochemical studies. Its structural features and functional groups make it a valuable tool for advancing drug discovery and understanding molecular interactions. By addressing trending topics like AI in chemistry and neurological therapeutics, this overview caters to both academic researchers and industry professionals seeking in-depth knowledge about this compound.